10.1039/C1JM11492A | One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

Journal of Materials Chemistry Pub Date: 2011-06-03 DOI: 10.1039/C1JM11492A

Abstract

A novel and facile one-step approach to in situ synthesize silver nanoparticle-filled nylon 6 nanofibers by electrospinning is reported. The method does not need post-treatments and can be carried out at ambient conditions without using additional chemicals. It employs the electrospinning solvent as a reducing agent for in situ conversion of AgNO₃ into silver nanoparticles during the solution preparation. The resultant silver nanoparticle-filled nylon 6 hybrid nanofibers show an excellent fibrous structure (fiber diameter at 50–150 nm), with narrow size 2–4 nm silver nanoparticles uniformly dispersed throughout the nylon 6 matrix. DSC analysis shows that the in situ incorporation of silver nanoparticles increased the T_g and crystallinity of the resultant nanofibers. These silver nanoparticle-filled nylon 6 nanofibers exhibit a steady and long-lasting silver ion release behavior, and robust antibacterial activity against both Gram-positive B. cereus and Gram-negative E. coli microorganisms.

One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

Share View Original Text

Recommended Literature

[1] Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet† Saara Kaski,Heikki Häkkänen,Jouko Korppi-TommolaJ. Anal. At. Spectrom., 2004,19, 474-478 10.1039/B315410F
[2] Broadband graphene-based photoacoustic microscopy with high sensitivity† Fan Yang,Wei Song,Chonglei Zhang,Changjun Min,Hui Fang,Luping Du,Peng Wu,Wei Zheng,Changhui Li,Siwei Zhu,Xiaocong YuanNanoscale, 2018,10, 8606-8614 10.1039/C7NR09319E
[3] Scaling and systems biology for integrating multiple organs-on-a-chip† Lab Chip, 2013,13, 3496-3511 10.1039/C3LC50243K
[4] An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity† Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo WangDalton Trans., 2018,47, 16403-16407 10.1039/C8DT03658F
[5] One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties Quan Shi,Narendiran Vitchuli,Joshua Nowak,Mohamed Bourham,Xiangwu ZhangJ. Mater. Chem., 2011,21, 10330-10335 10.1039/C1JM11492A
[6] Immobilisation and application of lipases in organic media Patrick AdlercreutzChem. Soc. Rev., 2013,42, 6406-6436 10.1039/C3CS35446F
[7] Identifying the optimal anticancer targets from the landscape of a cancer–immunity interaction network† Phys. Chem. Chem. Phys., 2017,19, 7642-7651 10.1039/C6CP07767F
[8] Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets† Je-Ruei Wen,Ming-Han LiuCrystEngComm, 2015,17, 1959-1967 10.1039/C4CE02506G
[9] Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis† Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. NovikovRSC Adv., 2015,5, 18172-18176 10.1039/C5RA01889G
[10] Synthesis and evaluation of new potential HIV-1 non-nucleoside reverse transcriptase inhibitors. New analogues of MKC-442 containing Michael acceptors in the C-6 position Lene Petersen,Carsten H. Jessen,Erik B. Pedersen,Claus NielsenOrg. Biomol. Chem., 2003,1, 3541-3545 10.1039/B307800K

Journal Name：Journal of Materials Chemistry

Research Products

5(6)-CFDA

CAS no.: 124387-19-5
1-(4-Chlorophenyl)sulfonyl-1H-pyrrole

CAS no.: 16851-83-5
Citronellyl propionate

CAS no.: 141-14-0
1-Piperazinecarboxylicacid, 4-ethyl-3-oxo-, 1,1-dimethylethyl ester

CAS no.: 194350-95-3
vimentin from bovine lens

CAS no.: 156289-80-4
tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate

CAS no.: 184357-44-6
Gadolinium(III) tris(isopropoxide)

CAS no.: 14532-05-9
6(5H)-Phenanthridinone,2-phenyl-

CAS no.: 157848-49-2
(R,R)-Methyl-DUPHOS

CAS no.: 147253-67-6
3-Chlorothiophene-2-carboxamide

CAS no.: 147123-68-0